![molecular formula C15H21FN2O B5145321 2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide](/img/structure/B5145321.png)
2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide, also known as FPEA, is a compound that has been widely studied in the field of medicinal chemistry due to its potential therapeutic applications. FPEA is a member of the acylpiperidine class of compounds and has been shown to possess a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide is thought to involve its ability to inhibit the reuptake of serotonin in the brain, leading to increased levels of the neurotransmitter. This increased serotonin activity is believed to be responsible for the compound's antidepressant and anxiolytic effects. Additionally, this compound has been shown to activate the mu-opioid receptor, leading to its analgesic properties.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its antidepressant, anxiolytic, and analgesic properties, this compound has been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of 2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide in lab experiments is its potency as an analgesic agent, which makes it useful for studying pain pathways. Additionally, its ability to inhibit the reuptake of serotonin makes it a useful tool for investigating the role of this neurotransmitter in various physiological processes. However, one limitation of this compound is its potential for toxicity, which must be carefully monitored in experimental settings.
Future Directions
There are many potential future directions for 2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide research. One area of interest is its potential use as a treatment for neuropathic pain, which is often resistant to traditional analgesic agents. Additionally, this compound's anti-inflammatory properties make it a promising candidate for the treatment of inflammatory conditions such as rheumatoid arthritis. Finally, further investigation is needed to fully understand the compound's mechanism of action and to identify other potential therapeutic applications.
Synthesis Methods
The synthesis of 2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide involves the reaction of 2-fluoroaniline with 1-piperidinoethanol, followed by acetylation of the resulting product with acetic anhydride. The final product is obtained through purification by column chromatography.
Scientific Research Applications
2-(2-fluorophenyl)-N-[2-(1-piperidinyl)ethyl]acetamide has been investigated for its potential use as a treatment for various conditions, including depression, anxiety, and chronic pain. Studies have shown that this compound acts as a selective serotonin reuptake inhibitor (SSRI) and a potent analgesic agent.
properties
IUPAC Name |
2-(2-fluorophenyl)-N-(2-piperidin-1-ylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21FN2O/c16-14-7-3-2-6-13(14)12-15(19)17-8-11-18-9-4-1-5-10-18/h2-3,6-7H,1,4-5,8-12H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTDIYUWVUVLQNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCNC(=O)CC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.